Cas no 111247-63-3 (1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride)

• Product Name: 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride
• CAS No: 111247-63-3
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• MDL: MFCD20731152
• CID: 4572133
• PubChem ID: 21241491
• Update Time: 2025-05-20

1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-ylmethyl)pyrrolidin-2-one hydrochloride
• 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride

• MDL： MFCD20731152
• Inchi： 1S/C10H18N2O.ClH/c13-10-2-1-7-12(10)8-9-3-5-11-6-4-9;/h9,11H,1-8H2;1H
• InChI Key： NMKHSQHHAFEVRR-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)N1CCCC1=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride

Professional Introduction to 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride (CAS No. 111247-63-3)

1-[(piperidin-4-ylmethyl]pyrrolidin-2-one hydrochloride, with the CAS number 111247-63-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The piperidin-4-yl moiety and the pyrrolidin-2-one core contribute to its distinctive chemical behavior, making it a valuable candidate for further investigation.

The synthesis of 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride involves a series of well-defined chemical reactions that highlight the compound's structural complexity. The process typically begins with the formation of the pyrrolidinone ring, followed by the introduction of the piperidin-4-ylmethyl group. This synthetic route underscores the importance of precise reaction conditions and high-purity reagents to ensure optimal yield and purity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the piperidin-4-yl moiety. This interest stems from the fact that piperidine derivatives are known for their ability to modulate various biological pathways, making them suitable for a wide range of therapeutic applications. Specifically, 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride has shown promise in preclinical studies as a potential scaffold for developing novel drugs targeting neurological and cardiovascular disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This characteristic makes 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride an attractive candidate for further development in oral and injectable medications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction profiles of 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride with various biological targets. These studies have identified potential binding sites on enzymes and receptors relevant to neurological disorders, suggesting that this compound may have therapeutic effects similar to existing drugs but with improved efficacy or reduced side effects.

The structural flexibility of 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride, characterized by its dual heterocyclic system, allows for modifications that can fine-tune its pharmacological properties. Researchers are exploring various derivatives of this compound to optimize its binding interactions and enhance its pharmacokinetic profile. Such modifications are crucial for developing drugs that can effectively target specific disease pathways while minimizing off-target effects.

In conclusion, 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one hydrochloride (CAS No. 111247-63-3) represents a promising compound in pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the development of new drugs targeting neurological and cardiovascular disorders. Continued research into this compound is expected to yield significant insights into its pharmacological properties and potential clinical uses.